![molecular formula C12H24ClN5O3 B8075337 DiZPK Hydrochloride](/img/structure/B8075337.png)
DiZPK Hydrochloride
Overview
Description
DiZPK Hydrochloride is a useful research compound. Its molecular formula is C12H24ClN5O3 and its molecular weight is 321.80 g/mol. The purity is usually 95%.
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Scientific Research Applications
Solubility Studies : DPZ's solubility in different solvents such as water, ethanol, and acetone was measured using a laser monitoring observation technique. This solubility data is crucial for pharmaceutical formulations and understanding the drug's behavior in different environments (Li et al., 2008).
Electrochemical Analysis : The development of a molecularly imprinted electrode for DPZ has been studied, leading to a new electrochemical method for determining DPZ concentration. This method shows potential for simple and effective determination of DPZ in pharmaceutical tablets (Zhao Zhi-we, 2015).
Analytical Method Validation : Research has been conducted on validating chromatographic methods for simultaneous determination of various drugs and their impurities, including DPZ. These methods are essential for quality control in pharmaceuticals (Ivanović et al., 2007).
Capillary Electrophoresis with Electrochemiluminescence Detection : A method has been developed for rapid determination of DPZ using capillary electrophoresis coupled with electrochemiluminescence detection, offering high sensitivity and selectivity for DPZ analysis (Li et al., 2005).
Corrosion Inhibition : DPZ has been studied as a potential corrosion inhibitor for copper in acidic solutions. The study suggests that DPZ can effectively prevent copper corrosion, indicating its potential use in industrial applications (Lu et al., 2021).
Binding with Proteins : Research has explored the binding characteristics of DPZ with bovine serum albumin, providing insights into the drug's interaction with proteins in the body. This is important for understanding its pharmacokinetics and pharmacodynamics (Wu Xiao-xi, 2014).
Enantiomeric Separation and Pharmacokinetics : Studies have been conducted on the enantiomeric separation of DPZ and its stereoselective pharmacokinetics in rats, which is crucial for understanding the drug's efficacy and safety profile (Lun et al., 2021).
properties
IUPAC Name |
(2S)-2-amino-6-[3-(3-methyldiazirin-3-yl)propylcarbamoylamino]hexanoic acid;hydrochloride | |
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InChI |
InChI=1S/C12H23N5O3.ClH/c1-12(16-17-12)6-4-8-15-11(20)14-7-3-2-5-9(13)10(18)19;/h9H,2-8,13H2,1H3,(H,18,19)(H2,14,15,20);1H/t9-;/m0./s1 | |
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InChI Key |
SMAFSXMDCAPICY-FVGYRXGTSA-N | |
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Canonical SMILES |
CC1(N=N1)CCCNC(=O)NCCCCC(C(=O)O)N.Cl | |
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Isomeric SMILES |
CC1(N=N1)CCCNC(=O)NCCCC[C@@H](C(=O)O)N.Cl | |
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Molecular Formula |
C12H24ClN5O3 | |
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Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.80 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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